N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide

• Molecular Formula: C13H10Cl2N2O3S2
• Molecular Weight: 377.3 g/mol
• IUPAC Name: N-[4-(3,4-dichlorophenyl)sulfanylpyridin-3-yl]sulfonylacetamide
• InChI: InChI=1S/C13H10Cl2N2O3S2/c1-8(18)17-22(19,20)13-7-16-5-4-12(13)21-9-2-3-10(14)11(15)6-9/h2-7H,1H3,(H,17,18)
• InChI Key: ZQAAGPVCVWTBHJ-UHFFFAOYSA-N
• SMILES: CC(=O)NS(=O)(=O)C1=C(C=CN=C1)SC2=CC(=C(C=C2)Cl)Cl

Description

N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is widely used in scientific research to investigate the physiological and biochemical effects of adenosine signaling.

Mechanism of Action

N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide binds to the adenosine A1 receptor and blocks the binding of adenosine. This results in the inhibition of downstream signaling pathways, including the inhibition of cyclic AMP (cAMP) production and the activation of potassium channels. The inhibition of cAMP production can lead to the inhibition of neurotransmitter release and the reduction of heart rate and blood pressure.
Biochemical and Physiological Effects:
N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of neurotransmitter release, the reduction of heart rate and blood pressure, and the modulation of pain perception. N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide in lab experiments is its selectivity for the adenosine A1 receptor. This allows researchers to investigate the specific effects of adenosine signaling through this receptor. However, one limitation of using N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide is that it may have off-target effects on other receptors or signaling pathways. Additionally, the use of N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide may not fully replicate the physiological effects of adenosine signaling in vivo.

Future Directions

There are several future directions for the use of N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide in scientific research. One direction is the investigation of the role of adenosine signaling in the regulation of inflammation and immune responses. Another direction is the development of more selective and potent antagonists of the adenosine A1 receptor for use in clinical applications. Additionally, the use of N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide in combination with other drugs or therapies may provide new insights into the treatment of various diseases and conditions.

Synthesis Methods

The synthesis of N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide involves several steps, including the reaction of 3,4-dichlorothiophenol with 3-chloropyridine-2-sulfonyl chloride, followed by acetylation with acetic anhydride. The final product is then purified by recrystallization. The purity of N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide can be determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide is widely used in scientific research to investigate the physiological and biochemical effects of adenosine signaling. Adenosine is a purine nucleoside that plays an important role in various physiological processes, including regulation of blood flow, neurotransmission, and inflammation. Adenosine signaling is mediated by four types of adenosine receptors: A1, A2A, A2B, and A3. N-acetyl-4-[(3,4-dichlorophenyl)sulfanyl]-3-pyridinesulfonamide is a selective antagonist of the adenosine A1 receptor, which is primarily involved in the regulation of cardiovascular and central nervous system functions.